Cas no 1170558-67-4 (Piperidine-3-sulfonamide hydrochloride)

• Product Name: Piperidine-3-sulfonamide hydrochloride
• CAS No: 1170558-67-4
• MF: C₅H₁₃ClN₂O₂S
• MW: 200.686918973923
• MDL: MFCD11099460
• CID: 4561463
• PubChem ID: 42946476
• Update Time: 2025-05-19

Piperidine-3-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• piperidine-3-sulfonamide hydrochloride
• piperidine-3-sulfonamide;hydrochloride
• PIPERIDINE-3-SULFONAMIDE HCL
• D79850
• Z381061536
• CS-0247577
• EN300-36921
• SCHEMBL18246459
• AKOS026742848
• piperidine-3-sulfonamidehydrochloride
• 1170558-67-4
• MFCD11099460
• Piperidine-3-sulfonamide hydrochloride

• MDL： MFCD11099460
• Inchi： 1S/C5H12N2O2S.ClH/c6-10(8,9)5-2-1-3-7-4-5;/h5,7H,1-4H2,(H2,6,8,9);1H
• InChI Key： MMEMQBKTAIAORE-UHFFFAOYSA-N
• SMILES： Cl.S(C1CNCCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 200.0386265g/mol
• Monoisotopic Mass: 200.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6

Experimental Properties

• Melting Point: 182-184 °C

Piperidine-3-sulfonamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Piperidine-3-sulfonamide hydrochloride

Comprehensive Overview of Piperidine-3-sulfonamide hydrochloride (CAS No. 1170558-67-4)

Piperidine-3-sulfonamide hydrochloride (CAS No. 1170558-67-4) is a specialized organic compound widely utilized in pharmaceutical research and medicinal chemistry. Its unique structural features, including the piperidine ring and sulfonamide functional group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and chemists frequently explore its applications in drug discovery, particularly in targeting enzymes and receptors involved in neurological and metabolic disorders.

The compound’s molecular formula, C₅H₁₂N₂O₂S·HCl, highlights its potential for hydrogen bonding and ionic interactions, which are critical for binding affinity in drug design. Recent studies have investigated its role as a scaffold for developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the growing interest in precision medicine. With the rise of AI-driven drug discovery, Piperidine-3-sulfonamide hydrochloride has gained attention for its compatibility with machine learning models predicting molecular properties.

In the context of green chemistry, this compound is also being evaluated for sustainable synthesis routes. Innovations such as catalytic amidation and flow chemistry techniques are reducing waste and improving yields, addressing environmental concerns in the pharmaceutical industry. These advancements resonate with the global push for ESG (Environmental, Social, and Governance) compliance, a trending topic among investors and researchers alike.

Analytical methods for characterizing Piperidine-3-sulfonamide hydrochloride include HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. Its stability under controlled conditions makes it suitable for long-term storage, a practical advantage for laboratories. Frequently searched questions like "How to synthesize Piperidine-3-sulfonamide derivatives?" or "What are the applications of sulfonamide compounds in medicine?" reflect the compound’s relevance in academic and industrial settings.

Beyond pharmaceuticals, Piperidine-3-sulfonamide hydrochloride has potential in agrochemical research, particularly in designing herbicides and pesticides with lower ecological toxicity. This aligns with the increasing demand for sustainable agriculture solutions, a hot topic in scientific and policy discussions. Its versatility underscores why it remains a focal point in patent filings and peer-reviewed publications.

In summary, Piperidine-3-sulfonamide hydrochloride (CAS No. 1170558-67-4) exemplifies the intersection of traditional medicinal chemistry and modern technological advancements. Its multifaceted applications, from drug development to green synthesis, position it as a compound of enduring significance in scientific innovation.